1-(3-chloro-2-methylphenyl)-3-[(2-methoxybenzyl)amino]pyrazin-2(1H)-one

• IUPAC Name: 1-(3-chloro-2-methylphenyl)-3-[(2-methoxyphenyl)methylamino]pyrazin-2-one
• InChI: InChI=1S/C19H18ClN3O2/c1-13-15(20)7-5-8-16(13)23-11-10-21-18(19(23)24)22-12-14-6-3-4-9-17(14)25-2/h3-11H,12H2,1-2H3,(H,21,22)
• InChI Key: QEPOJXQGUZGYPO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1Cl)N2C=CN=C(C2=O)NCC3=CC=CC=C3OC
• Molecular Formula: C19H18ClN3O2
• Molecular Weight: 355.8 g/mol

Description

1-(3-chloro-2-methylphenyl)-3-[(2-methoxybenzyl)amino]pyrazin-2(1H)-one is a chemical compound that has been widely studied for its potential use in scientific research. It is a pyrazinone derivative that has been synthesized using various methods.

Mechanism of Action

The exact mechanism of action of 1-(3-chloro-2-methylphenyl)-3-[(2-methoxybenzyl)amino]pyrazin-2(1H)-one is not fully understood. However, studies have suggested that it may work by inhibiting the activity of certain enzymes that are involved in cancer cell growth and proliferation.
Biochemical and Physiological Effects:
Studies have shown that this compound has a range of biochemical and physiological effects. It has been shown to induce apoptosis (programmed cell death) in cancer cells, as well as inhibit cell cycle progression. It has also been shown to reduce inflammation in animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-(3-chloro-2-methylphenyl)-3-[(2-methoxybenzyl)amino]pyrazin-2(1H)-one in lab experiments is its potent anticancer activity. It is also relatively easy to synthesize, making it readily available for research purposes. However, one of the limitations is that its exact mechanism of action is not fully understood, which may make it difficult to optimize its use in certain applications.

Future Directions

There are several future directions for research on 1-(3-chloro-2-methylphenyl)-3-[(2-methoxybenzyl)amino]pyrazin-2(1H)-one. One area of interest is in the development of more potent derivatives of this compound for use in cancer research. Another area of interest is in the development of novel drug delivery systems for this compound, which may improve its efficacy and reduce potential side effects. Additionally, further research is needed to fully understand its mechanism of action and optimize its use in different applications.
In conclusion, this compound is a promising compound that has been studied for its potential use in various scientific research applications. Its potent anticancer activity and relatively easy synthesis make it a valuable tool for cancer research. However, further research is needed to fully understand its mechanism of action and optimize its use in different applications.

Synthesis Methods

The synthesis of 1-(3-chloro-2-methylphenyl)-3-[(2-methoxybenzyl)amino]pyrazin-2(1H)-one has been achieved through various methods. One of the most commonly used methods involves the reaction of 3-chloro-2-methylbenzoyl chloride with 2-methoxybenzylamine in the presence of a base such as triethylamine. The resulting intermediate is then treated with hydrazine hydrate to yield the final product.

Scientific Research Applications

This compound has been studied for its potential use in various scientific research applications. One of the most promising applications is in the field of cancer research. Studies have shown that this compound has potent anticancer activity against various cancer cell lines. It has also been studied for its potential use as an anti-inflammatory agent, with promising results.